Cas no 1393101-08-0 (5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1393101-08-0
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5705995
• PubChem ID: 118365580
• Update Time: 2025-05-21

5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1393101-08-0
• 5-methyl-1-(pyridin-2-ylmethyl)-1h-pyrazol-4-amine
• 5-methyl-1-[(pyridin-2-yl)methyl]-1H-pyrazol-4-amine
• EN300-1112457
• SCHEMBL17076686
• 1H-Pyrazol-4-amine, 5-methyl-1-(2-pyridinylmethyl)-
• 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H12N4/c1-8-10(11)6-13-14(8)7-9-4-2-3-5-12-9/h2-6H,7,11H2,1H3
• InChI Key： ZGUNJCYYIYEBLW-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 384.8±37.0 °C(Predicted)
• pka: 4.54±0.12(Predicted)

Additional information on 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine

Recent Advances in the Study of 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine (CAS: 1393101-08-0)

The compound 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine (CAS: 1393101-08-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine derivative, characterized by its pyrazole and pyridine moieties, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its pharmacological properties, synthetic pathways, and potential mechanisms of action, positioning it as a key candidate for further drug discovery efforts.

One of the most notable findings in recent research is the role of 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine as a building block for kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The structural features of this compound, particularly its ability to form hydrogen bonds and π-π interactions, make it an attractive candidate for modulating kinase activity. Several studies have demonstrated its efficacy in inhibiting specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic signaling pathways.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. Preclinical studies have shown that derivatives of 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models. These findings suggest its utility in the development of new treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate immune responses without significant cytotoxicity further enhances its therapeutic appeal.

The synthetic accessibility of 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, enabling large-scale production for further pharmacological evaluation. For instance, a recent study published in the Journal of Medicinal Chemistry described a one-pot multicomponent reaction that efficiently produces this compound with high regioselectivity. Such advancements in synthetic methodology are crucial for accelerating the drug discovery process and facilitating structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine derivatives. Issues such as metabolic stability, oral bioavailability, and off-target effects need to be addressed to advance these compounds into clinical trials. Recent efforts have employed computational modeling and high-throughput screening to identify lead compounds with improved drug-like properties, underscoring the interdisciplinary nature of modern drug discovery.

In conclusion, 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-4-amine (CAS: 1393101-08-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advances in synthetic chemistry, position it as a valuable candidate for future drug development. Continued research into its mechanisms of action and optimization of its pharmacological profile will be essential for translating these findings into clinically viable therapeutics.